Cas no 445468-63-3 (2-Bromo-6-ethynylpyridine)

2-Bromo-6-ethynylpyridine is a versatile heterocyclic compound featuring both bromine and ethynyl functional groups on a pyridine scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira, Suzuki, or Buchwald-Hartwig couplings. The bromine substituent offers a reactive site for further functionalization, while the ethynyl group enables click chemistry or alkyne-based transformations. Its pyridine core contributes to coordination chemistry, making it useful in ligand design for catalysis or material science applications. The compound’s dual functionality allows for efficient modular synthesis of complex molecules, pharmaceuticals, or functional materials with tailored properties.
2-Bromo-6-ethynylpyridine structure
2-Bromo-6-ethynylpyridine structure
Product Name:2-Bromo-6-ethynylpyridine
CAS No:445468-63-3
MF:C7H4BrN
MW:182.017360687256
MDL:MFCD13189718
CID:829809
PubChem ID:12970532
Update Time:2025-06-29

2-Bromo-6-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-ethynylpyridine
    • DB-364873
    • EN300-2002752
    • 2-Bromo-6-ethynyl-pyridine
    • DTXSID30514226
    • CS-0158553
    • AKOS015994863
    • 445468-63-3
    • J-508449
    • UFUJEEUTQKDBAA-UHFFFAOYSA-N
    • MFCD13189718
    • BS-49649
    • AB68980
    • SCHEMBL3510212
    • D82337
    • MDL： MFCD13189718
    • Inchi： 1S/C7H4BrN/c1-2-6-4-3-5-7(8)9-6/h1,3-5H
    • InChI Key： UFUJEEUTQKDBAA-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C#C)=N1

Computed Properties

  • Exact Mass: 180.95271g/mol
  • Monoisotopic Mass: 180.95271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.9Ų

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2-Bromo-6-ethynylpyridine Suppliers

Amadis Chemical Company Limited
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(CAS:445468-63-3)2-Bromo-6-ethynylpyridine
Order Number:A849876
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:26
Price ($):413.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:445468-63-3)2-Bromo-6-ethynylpyridine
A849876
Purity:99%
Quantity:5g
Price ($):413.0
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